Cas no 148832-08-0 (Paanh2)

Paanh2 structure
Paanh2 structure
Product Name:Paanh2
CAS No:148832-08-0
MF:C7H17N3O
MW:159.229381322861
CID:195063
PubChem ID:197578
Update Time:2025-04-19

Paanh2 Chemical and Physical Properties

Names and Identifiers

    • Paanh2
    • butane-1,4-diamine,prop-2-enamide
    • Polyacrylamide butylamine
    • Polyacrylamide-butylamine polymer
    • prop-2-enamide - butane-1,4-diamine (1:1)
    • butane-1,4-diamine;prop-2-enamide
    • DTXSID00164116
    • 148832-08-0
    • Inchi: 1S/C4H12N2.C3H5NO/c5-3-1-2-4-6;1-2-3(4)5/h1-6H2;2H,1H2,(H2,4,5)
    • InChI Key: DWHBMEWDDRKTJA-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N.NCCCCN

Computed Properties

  • Exact Mass: 159.137
  • Monoisotopic Mass: 159.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.1Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 159°Cat760mmHg
  • Flash Point: 51.7°C
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